Cas no 127424-06-0 (Quinuclidin-3-yl Methanesulfonate)

• Product name: Quinuclidin-3-yl Methanesulfonate
• CAS No: 127424-06-0
• MF: C₈H₁₅NO₃S
• MW: 205.274601221085
• CID: 1221454
• PubChem ID: 416494

Quinuclidin-3-yl Methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octan-3-ol, methanesulfonate (ester)
• Quinuclidin-3-yl Methanesulfonate
• 1-azabicyclo[2.2.2]oct-3-yl methanesulfonate
• 3-methanesulfonyloxyquinuclidine
• Quinuclidin-3-ylMethanesulfonate
• 127424-06-0
• CHEMBL2009729
• QVEMSVFKCNTWFF-UHFFFAOYSA-N
• NSC79422
• NCI60_041749
• (+/-) 3-Methanesulphonyloxy-1-azabicyclo[2.2.2]octane
• 1-azabicyclo[2.2.2]octan-3-yl methanesulfonate
• starbld0033372
• AE-641/00584018
• SCHEMBL2342824

• Inchi： InChI=1S/C8H15NO3S/c1-13(10,11)12-8-6-9-4-2-7(8)3-5-9/h7-8H,2-6H2,1H3
• InChI Key： QVEMSVFKCNTWFF-UHFFFAOYSA-N
• SMILES： CS(=O)(=O)OC1CN2CCC1CC2

Computed Properties

• Exact Mass: 205.07735
• Monoisotopic Mass: 205.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55Ų
• XLogP3: 0.3

Experimental Properties

• PSA: 46.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines